5-[[3-(Benzimidazol-1-yl)azetidin-1-yl]methyl]-3-propan-2-yl-1,2,4-oxadiazole

• IUPAC Name: 5-[[3-(benzimidazol-1-yl)azetidin-1-yl]methyl]-3-propan-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H19N5O/c1-11(2)16-18-15(22-19-16)9-20-7-12(8-20)21-10-17-13-5-3-4-6-14(13)21/h3-6,10-12H,7-9H2,1-2H3
• InChI Key: ATRPDHLQLWVSJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)CN2CC(C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a colorless solid that is soluble in polar solvents. Benzimidazole is a promising pharmacophore and is a key component in a variety of heterocyclic scaffolds.

Synthesis Analysis

The synthetic pathway to various benzimidazoles usually proceeds through two steps: first, the construction of the desired benzene ring-containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole has been found to be a versatile pharmacophore with a wide range of biological actions, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzimidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

Benzimidazole and its derivatives have been found to have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. Future research may continue to explore the diverse pharmacological activities of benzimidazole derivatives and develop structure-activity relationships for these compounds.